Cas no 1806066-02-3 (Methyl 4-bromo-2-cyano-6-iodophenylacetate)

• Product Name: Methyl 4-bromo-2-cyano-6-iodophenylacetate
• CAS No: 1806066-02-3
• MF: C₁₀H₇BrINO₂
• MW: 379.97655415535
• CID: 4976814
• Update Time: 2025-08-05

Methyl 4-bromo-2-cyano-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-6-iodophenylacetate

• Inchi： 1S/C10H7BrINO2/c1-15-10(14)4-8-6(5-13)2-7(11)3-9(8)12/h2-3H,4H2,1H3
• InChI Key： PBWOPMVTSZVSHU-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C#N)=C1CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-2-cyano-6-iodophenylacetate

Methyl 4-bromo-2-cyano-6-iodophenylacetate (CAS No. 1806066-02-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-2-cyano-6-iodophenylacetate, identified by its CAS number 1806066-02-3, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered attention due to its utility in the development of various bioactive molecules. The presence of multiple halogen atoms and a cyano group makes it a valuable building block for medicinal chemists seeking to design novel therapeutic agents.

The structural motif of Methyl 4-bromo-2-cyano-6-iodophenylacetate encompasses both bromo and iodine substituents, which are strategically positioned on a phenyl ring substituted with an acetoate moiety and a cyano group. This arrangement not only enhances its reactivity but also opens up diverse synthetic pathways for further functionalization. The compound's dual halogenation provides chemists with the flexibility to engage in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been particularly prominent due to their efficacy in treating cancers and inflammatory diseases. The< strong>4-bromo-2-cyano-6-iodophenylacetate scaffold has been leveraged to develop novel kinase inhibitors by serving as a precursor for constructing heterocyclic compounds. For instance, studies have demonstrated its utility in generating substituted pyrimidines and pyrazoles, which exhibit inhibitory activity against tyrosine kinases.

The cyano group in Methyl 4-bromo-2-cyano-6-iodophenylacetate plays a crucial role in modulating the electronic properties of the molecule. This functional group can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the resulting drug candidates. Additionally, the cyano group can be further transformed into other functionalities, such as carboxamides or amides, through reduction or hydrolysis reactions, thereby expanding the synthetic possibilities.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 4-bromo-2-cyano-6-iodophenylacetate as a pharmacophore. Molecular modeling studies have shown that derivatives of this compound can effectively interact with target proteins by occupying specific binding pockets. This has led to the design of more potent and selective inhibitors with improved pharmacokinetic profiles. For example, virtual screening campaigns have identified analogs of this scaffold that exhibit high binding affinity for protein kinases, making them promising candidates for further optimization.

The acetoate moiety in Methyl 4-bromo-2-cyano-6-iodophenylacetate also contributes to its versatility as a synthetic intermediate. This group can be easily removed or modified through various chemical transformations, allowing for the introduction of additional functional groups or side chains. Such modifications are essential for fine-tuning the biological activity and pharmacological properties of drug candidates. Moreover, the acetoate group can serve as a handle for linking different molecular fragments together, facilitating the construction of larger and more complex molecules.

The dual halogenation pattern of 1806066-02-3 makes it an attractive candidate for exploring new synthetic methodologies. For instance, palladium-catalyzed cross-coupling reactions have been extensively used to introduce diverse substituents at specific positions on the phenyl ring. These reactions not only provide access to novel derivatives but also allow for the precise control of steric and electronic properties, which are critical factors in determining biological activity.

In conclusion, Methyl 4-bromo-2-cyano-6-iodophenylacetate represents a valuable intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents. The ongoing research into its applications in drug discovery continues to uncover new possibilities for its use in constructing bioactive molecules with improved efficacy and selectivity.